![molecular formula C17H23N3O6 B1421064 Methyl 2-(3-{[(tert-butoxy)carbonyl]-amino}pyrrolidin-1-yl)-5-nitrobenzoate CAS No. 1242268-23-0](/img/structure/B1421064.png)
Methyl 2-(3-{[(tert-butoxy)carbonyl]-amino}pyrrolidin-1-yl)-5-nitrobenzoate
Overview
Description
“Methyl 2-(3-{[(tert-butoxy)carbonyl]-amino}pyrrolidin-1-yl)-5-nitrobenzoate” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The compound also has a nitro group (-NO2), a carbonyl group (C=O), and a tert-butoxy group (tert-C4H9O-) attached to it .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the introduction of the nitro group, and the attachment of the tert-butoxy carbonyl group. The exact synthesis would depend on the starting materials and the specific conditions used .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, nitro group, and tert-butoxy carbonyl group would all contribute to the overall structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the conditions and the other reactants present. The nitro group could potentially undergo reduction reactions, and the carbonyl group could be involved in various addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more reactive, and the pyrrolidine ring could influence its solubility in different solvents .Scientific Research Applications
Hydrogen-Bonded Structures
Research has shown that molecules like methyl 2-(3-{[(tert-butoxy)carbonyl]-amino}pyrrolidin-1-yl)-5-nitrobenzoate exhibit polarized structures and form hydrogen-bonded chains and sheets. For example, Portilla et al. (2007) studied similar molecules, demonstrating their ability to form complex sheets and chains through hydrogen bonding (Portilla et al., 2007).
Synthesis and Properties of Amino Acid Derivatives
The synthesis and physico-chemical properties of amino-acid derivatives related to this compound have been explored. Jaganathen et al. (1990) synthesized Nα[(tert-Butoxy)carbonyl]-2-diazo-L-histidine methyl ester, starting from a similar L-histidine derivative (Jaganathen et al., 1990).
Synthesis of Novel Bioactive Compounds
Maftei et al. (2013) synthesized natural product analogs starting from aniline derivatives that bear resemblance to the target molecule, highlighting their potential in creating novel bioactive compounds with antitumor activity (Maftei et al., 2013).
Divergent and Solvent-Dependent Reactions
Rossi et al. (2007) studied the divergent synthesis of various compounds starting from diaza-diene derivatives, demonstrating the influence of solvents and temperatures on the synthesis process, relevant to the study of compounds like this compound (Rossi et al., 2007).
Synthesis of Fluorescent Amino Acid Derivatives
Guzow et al. (2001) described the synthesis of a highly fluorescent amino acid derivative, which exemplifies the potential for creating fluorescent derivatives of similar compounds for various applications (Guzow et al., 2001).
Synthesis of Pharmaceutical Compounds
Studies on the synthesis of various pharmaceutical compounds, such as Dabigatran Etexilate and Chlorantraniliprole, utilize similar methodologies and compounds in their synthesis pathways, highlighting the importance of such chemical derivatives in pharmaceutical research (Huansheng, 2013), (Yi-fen et al., 2010).
Chemical Properties and Reactions
Studies on the chemical properties and reactions of related compounds can provide insight into the behavior and potential applications of this compound. For example, Lagercrantz (1987) studied the formation of nitroxide radicals from drugs with similar structures, which can be relevant for understanding the chemical behavior of this compound (Lagercrantz, 1987).
Mechanism of Action
Mode of Action
Given its structural similarity to certain amino acid derivatives , it may interact with biological targets in a similar manner. Amino acid derivatives often act as ligands for various receptors or enzymes, modulating their activity and resulting in various physiological changes.
Biochemical Pathways
Amino acid derivatives are known to play key roles in various biochemical pathways, including protein synthesis, neurotransmission, and metabolic processes . The compound’s impact on these pathways would depend on its specific targets and mode of action.
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]-5-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O6/c1-17(2,3)26-16(22)18-11-7-8-19(10-11)14-6-5-12(20(23)24)9-13(14)15(21)25-4/h5-6,9,11H,7-8,10H2,1-4H3,(H,18,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIPUKPJVMBHDPP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(C1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601132515 | |
Record name | Methyl 2-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidinyl]-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601132515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1242268-23-0 | |
Record name | Methyl 2-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidinyl]-5-nitrobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242268-23-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidinyl]-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601132515 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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